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Compound of Interest

Compound Name: Pterisolic acid B

Cat. No.: B1151947

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Pseudolaric acid B (PAB), a natural product
with demonstrated anti-cancer properties, and alternative compounds targeting its key
molecular targets: tubulin and CD147. The information presented is supported by experimental
data to aid in the evaluation and selection of compounds for further research and development.

Overview of Pseudolaric Acid B and its Targets

Pseudolaric acid B is a diterpenoid isolated from the root bark of the golden larch tree,
Pseudolarix kaempferi. It has been shown to exhibit potent cytotoxic effects against a variety of
cancer cell lines. Independent verification has identified two primary molecular targets of PAB:

e Tubulin: PAB disrupts microtubule dynamics by binding to the colchicine-binding site on 3-
tubulin. This interference with microtubule polymerization leads to cell cycle arrest at the
G2/M phase and induction of apoptosis.

o CD147 (Basigin): PAB has also been identified as a direct binding partner of CD147, a
transmembrane glycoprotein overexpressed in many cancers. The interaction of PAB with
CD147 is implicated in its anti-leukemic and other anti-cancer activities.

This guide will compare PAB's activity against these targets with that of established alternative
compounds: Colchicine as a comparator for the tubulin-binding activity, and AC-73 as a specific
inhibitor of CD147.
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Comparative Analysis of Target Inhibition

The following tables summarize the quantitative data for PAB and its alternatives against their

respective targets.
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Compound Assay Type IC50 (pM) Ki (M) Cell Line(s)

Tubulin
Pseudolaric

) Polymerizatio 1.1 12-15 Bovine Brain

acid B

n
Tubulin
Polymerizatio 10.9+1.8 - Bovine Brain [1]
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Tubulin
Colchicine Polymerizatio ~2.5-10.6 Bovine Brain [2][3]

n

CD147 Inhibition

Currently, direct binding affinity data (Kd) for Pseudolaric acid B and AC-73 to CD147 is not
readily available in the public domain. However, their functional inhibition has been

characterized through cellular assays.

Compound Target Effect Cell Line(s) Reference(s)
Direct binding
Pseudolaric acid confirmed by
CD147 _ Hela [4]
B chemical
proteomics

Specific inhibitor
AC-73 cD147 of CD147

dimerization

Hepatocellular
Carcinoma, [516][7]

Leukemia
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Compound Cell Line Cancer Type IC50 (pM) Reference(s)
Pseudolaric acid Hepatocellular
HepG2 _ 1.58 [8]
B Carcinoma
Hepatocellular
SK-Hep-1 ) 1.90 [8]
Carcinoma
Hepatocellular
Huh-7 _ 2.06 [8]
Carcinoma
Head and Neck
HN22 ~0.7 (at 24h) [9][10]
Cancer
_ . 19.3 (at 24h), 8.3
Triple-Negative
MDA-MB-231 (at 48h), 5.76 (at  [11]
Breast Cancer
72h)
. ) Varies (nM to low
Colchicine A549 Lung Carcinoma 12]
MM range)
) Varies (nM to low
H1299 Lung Carcinoma [12]
MM range)
Breast Varies (nM to low
MCF-7 _ [12]
Adenocarcinoma  uM range)
Prostate Varies (nM to low
DU-145 _ [12]
Carcinoma MM range)
Atypical
BT-12 Teratoid/Rhabdoi  0.016 [13]
d Tumor
Atypical
BT-16 Teratoid/Rhabdoi  0.056 [13]
d Tumor
Leukemia Cell Acute Myeloid
AC-73 32.79+4.18 [6]
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Signaling Pathways and Experimental Workflows
Signaling Pathways

The following diagrams illustrate the key signaling pathways affected by the compounds
discussed.
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Click to download full resolution via product page

Caption: PAB and Colchicine's effect on microtubule dynamics.
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Caption: PAB and AC-73's inhibition of CD147 signaling.

Experimental Workflows

The following diagrams outline the typical workflows for the key experiments cited in this guide.
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Preparation

o . Test Compound Polymerization Buffer
' G AR ' ((PAB o Colchicine)) ( (with GTP) )

Assay

Mix on Ice

Gncubate at 37°C)

Measure Absorbance (340nm)
or Fluorescence over time

Data Analysis

(Plot Polymerization Curve)
Calculate IC50

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Cell Culture

[Seed Cells in 96-well plate]

:

Incubate overnight

Treatment

Add serial dilutions of
Test Compound
Incubate for 24-72h

Measurement

Add MTT Reagent

Incubate for 2-4h

Gdd Solubilizing Agent (e.g., DMSOD

:

Read Absorbance (570nm)

Data %valysis

Calculate % Cell Viability

:

Plot Dose-Response Curve

Determine IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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